
Application Notes and Protocols for PS-1145 in
Nasopharyngeal Carcinoma Xenografts

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: PS-1145 dihydrochloride

Cat. No.: B15620394 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Nasopharyngeal carcinoma (NPC) is a type of head and neck cancer with a high incidence in

certain regions of the world. The nuclear factor kappa-B (NF-κB) signaling pathway has been

identified as a crucial contributor to the development and progression of NPC.[1][2][3] PS-1145,

a small molecule inhibitor of IκB kinase (IKK), targets the NF-κB pathway by preventing the

phosphorylation and subsequent degradation of IκB, which in turn blocks the nuclear

translocation of NF-κB.[1][2][3] This document provides detailed application notes and

protocols for the use of PS-1145 in preclinical studies involving nasopharyngeal carcinoma

xenografts, based on published research.

Mechanism of Action of PS-1145 in Nasopharyngeal
Carcinoma
PS-1145 exerts its anti-tumor effects in nasopharyngeal carcinoma by inhibiting the canonical

NF-κB signaling pathway. In unstimulated cells, NF-κB dimers are held inactive in the

cytoplasm by inhibitor of κB (IκB) proteins. Pro-inflammatory signals, often constitutively active

in cancer cells, lead to the activation of the IκB kinase (IKK) complex. IKK then phosphorylates

IκB, marking it for ubiquitination and proteasomal degradation. This releases NF-κB, allowing it

to translocate to the nucleus and activate the transcription of target genes involved in cell

proliferation, survival, and angiogenesis. PS-1145 specifically inhibits the IKK complex, thereby
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preventing IκB phosphorylation and degradation, and ultimately blocking NF-κB activation.[1][2]

[3] One of the downstream effects of PS-1145-mediated NF-κB inhibition in NPC cells is the

induction of apoptosis.[2][3]
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PS-1145 Mechanism of Action in NPC
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In Vivo Xenograft Experimental Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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